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Compound of Interest

Compound Name: 2-(4-Cyclohexylphenoxy)ethanol

Cat. No.: B085848 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the available safety and

handling information for 2-(4-Cyclohexylphenoxy)ethanol. It is intended for use by trained

professionals in a laboratory or industrial setting. All users should consult the primary literature

and their institution's safety protocols before handling this chemical.

Section 1: Chemical and Physical Properties
Limited experimental data is available for the physical and chemical properties of 2-(4-
Cyclohexylphenoxy)ethanol. The following table includes calculated data from publicly

available chemical databases and should be used as an estimation.
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Property Value Source

Molecular Formula C₁₄H₂₀O₂ PubChem CID 160168

Molecular Weight 220.31 g/mol PubChem CID 160168

Appearance No data available -

Boiling Point No data available -

Melting Point No data available -

Solubility No data available -

Vapor Pressure No data available -

Density No data available -

Section 2: Hazard Identification and Classification
Specific GHS hazard classifications for 2-(4-Cyclohexylphenoxy)ethanol are not readily

available. However, based on the known hazards of structurally similar compounds like 2-

phenoxyethanol and other glycol ethers, the following potential hazards should be considered:

Acute Oral Toxicity: May be harmful if swallowed.

Skin Irritation: May cause skin irritation.

Eye Irritation: May cause serious eye irritation.

It is crucial to handle this compound with care, assuming it may possess these hazards until

more definitive data becomes available.

Section 3: Toxicological Data
No specific toxicological studies (e.g., LD50, LC50) for 2-(4-Cyclohexylphenoxy)ethanol were

found in the public domain. The table below is therefore presented with data gaps.

Researchers are strongly encouraged to perform a thorough risk assessment before use.
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Endpoint Species Route Value Source

Acute Oral LD50 No data available Oral No data available -

Acute Dermal

LD50
No data available Dermal No data available -

Acute Inhalation

LC50
No data available Inhalation No data available -

Skin Irritation No data available - No data available -

Eye Irritation No data available - No data available -

Section 4: Safety and Handling Protocols
Given the lack of specific safety data, a conservative approach to handling is recommended.

The following protocols are based on general best practices for handling laboratory chemicals

of unknown toxicity.

Personal Protective Equipment (PPE)
A comprehensive risk assessment should guide the selection of appropriate PPE. The following

are minimum recommendations:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemically resistant gloves (e.g., nitrile, neoprene). Glove integrity should

be inspected before each use.

Body Protection: A laboratory coat or chemical-resistant apron.

Respiratory Protection: Use in a well-ventilated area. If engineering controls are insufficient

to control airborne exposure, a NIOSH-approved respirator may be necessary.

Engineering Controls
Work with this compound should be conducted in a chemical fume hood to minimize

inhalation exposure.
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Ensure eyewash stations and safety showers are readily accessible in the work area.

General Handling Practices
Avoid contact with skin, eyes, and clothing.

Do not breathe dust, fume, gas, mist, vapors, or spray.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in areas where this chemical is handled.

Store in a tightly closed container in a cool, dry, and well-ventilated area.

Section 5: First Aid Measures
In the event of exposure, follow these first-aid procedures and seek medical attention.

Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If breathing has stopped,

give artificial respiration. Get medical attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing and shoes. Get

medical attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Check for and remove

any contact lenses. Get medical attention

immediately.

Ingestion

Do NOT induce vomiting unless directed to do

so by medical personnel. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Get medical attention.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085848?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Section 6: Experimental Workflows and Diagrams
General Safety and Handling Workflow
The following diagram illustrates a standard workflow for the safe handling of 2-(4-
Cyclohexylphenoxy)ethanol in a research setting.
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Caption: General safety and handling workflow for 2-(4-Cyclohexylphenoxy)ethanol.

Potential Metabolic Pathway (Generalized)
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No specific signaling pathways for the toxicity of 2-(4-Cyclohexylphenoxy)ethanol have been

identified. The following diagram presents a generalized and hypothetical metabolic pathway

for a generic phenoxyethanol compound, which may involve enzymatic transformations in the

body. This is for illustrative purposes only and has not been experimentally validated for the title

compound.

2-(4-Cyclohexylphenoxy)ethanol Phase I Metabolite
(e.g., Oxidation)

Enzymes (e.g., CYP450) Phase II Metabolite
(e.g., Glucuronidation)

Enzymes (e.g., UGTs) Excretion
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To cite this document: BenchChem. [2-(4-Cyclohexylphenoxy)ethanol: A Technical Guide to
Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085848#2-4-cyclohexylphenoxy-ethanol-safety-and-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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